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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481

An In-depth Technical Guide to the Solubility of Aluminium Chloride Hexahydrate in Ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of aluminum chloride
hexahydrate (AICI3-6H20) in ethanol. The information is intended for researchers, scientists,
and professionals in drug development who utilize this compound in their work. This document
presents available quantitative data, a comprehensive experimental protocol for solubility
determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of aluminum chloride hexahydrate in ethanol is a critical parameter for various
applications, including the formulation of topical antiperspirants and as a catalyst in organic
synthesis. While extensive temperature-dependent data is not readily available in the public
domain, the following table summarizes the existing quantitative and qualitative information.
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Parameter Value Notes

This corresponds to
Solubility in Ethanol 1gin4 mL[1][2] approximately 25 g per 100 mL
or about 20% wiv.

o ~20% in anhydrous alcohol[3] This figure is cited as a general
Solubility Limit o
[4] limit.
General Description Soluble in alcohol[1]

Note: The solubility of aluminum chloride is significantly influenced by the presence of water.
The solubility is expected to increase with the addition of water to the ethanol.[4] It is also
important to note that the dissolution of aluminum chloride hexahydrate in ethanol can be an
exothermic process.

Experimental Protocol for Solubility Determination

To obtain precise solubility data for aluminum chloride hexahydrate in ethanol at various
temperatures, the following experimental protocol, based on the equilibrium concentration or
"shake-flask" method, is recommended.

Materials and Equipment

e Aluminum Chloride Hexahydrate (AlICl3-6H20), analytical grade
e Anhydrous Ethanol (e.g., 299.5%)

o Temperature-controlled orbital shaker or water bath

» Calibrated thermometer

o Hermetically sealed glass vials or flasks

e Syringe filters (e.g., 0.45 um PTFE)

o Analytical balance

e Volumetric flasks and pipettes
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Apparatus for quantitative analysis of aluminum or chloride ions (e.g., ICP-OES, titration
equipment)

Procedure

Preparation of Supersaturated Solutions:

o Add an excess amount of aluminum chloride hexahydrate to a series of sealed glass vials
containing a known volume or mass of anhydrous ethanol. The presence of undissolved
solid is essential to ensure saturation.

Equilibration:

o Place the vials in a temperature-controlled shaker or water bath set to the desired
experimental temperature (e.g., 25°C, 30°C, 35°C, 40°C).

o Agitate the samples for a sufficient period to reach equilibrium. A preliminary study should
be conducted to determine the time to reach equilibrium, which is typically 24 to 72 hours.

Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the vials to stand undisturbed at the experimental
temperature for a minimum of 2 hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) syringe.

o Immediately filter the solution through a syringe filter into a pre-weighed, sealed container
to remove any undissolved particles. The filtration step should be performed quickly to
minimize any temperature change.

Sample Analysis:

o Determine the concentration of aluminum chloride hexahydrate in the filtered solution. This
can be achieved through various analytical techniques:

» Gravimetric Analysis: Evaporate the solvent from a known mass of the solution and
weigh the remaining solid residue.
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» Titration: Determine the chloride content by titration, for example, using the Volhard
method.

» Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Analyze the
concentration of aluminum in the solution.

o Data Calculation and Reporting:

o Calculate the solubility in grams of solute per 100 g of solvent ( g/100g ) or grams of solute
per 100 mL of solvent (g/100mL).

o Repeat the experiment at different temperatures to establish the temperature-dependent
solubility profile.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of aluminum chloride hexahydrate in ethanol.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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